Splenopentin diacetate

• Molecular Formula: C33H55N9O11
• Molecular Weight: 753.8 g/mol
• InChI: InChI=1S/C31H51N9O9.C2H4O2/c1-17(2)25(29(47)39-23(30(48)49)16-18-8-10-19(41)11-9-18)40-28(46)22(12-13-24(42)43)38-27(45)21(7-3-4-14-32)37-26(44)20(33)6-5-15-36-31(34)35;1-2(3)4/h8-11,17,20-23,25,41H,3-7,12-16,32-33H2,1-2H3,(H,37,44)(H,38,45)(H,39,47)(H,40,46)(H,42,43)(H,48,49)(H4,34,35,36);1H3,(H,3,4)/t20-,21-,22-,23-,25-;/m1./s1
• InChIKey: LVTBFNOBCJAFQW-VKNRXYSTSA-N

Splenopentin Diacetate (SP-5): Divergent Pharmacology vs. Thymopentin

Splenopentin diacetate (SP-5, CAS 105184-37-0, molecular formula C33H55N9O11, molecular weight 753.8 g/mol) is a synthetic immunomodulatory pentapeptide (Arg-Lys-Glu-Val-Tyr) corresponding to residues 32–36 of the splenic hormone splenin [1]. It reproduces the biological activity of both splenin (SP) and the thymic hormone thymopoietin (TP), influencing early T and B cell differentiation and increasing antibody-forming cells in gamma-irradiated mice [2]. The diacetate salt form is supplied as a lyophilized powder stable for 36 months at -20°C under desiccated storage conditions; in solution, it is soluble in DMSO but insoluble in water and should be stored at -20°C for use within one month with aliquotting to avoid multiple freeze-thaw cycles [3]. The compound differs from its closest structural analog thymopentin (TP-5, Arg-Lys-Asp-Val-Tyr) by a single amino acid substitution (Glu vs. Asp) yet exhibits distinct functional and tissue-specific biological profiles [4].

Sequence Identity Arg-Lys-Glu-Val-Tyr (Glu at position 34)

Lymphocyte Differentiation Induces both T- and B-cell precursor differentiation

Bone Marrow Support GM-CSF co-stimulatory activity for colony formation

• [1] Audhya T, Schlesinger DH, Goldstein G. Isolation and complete amino acid sequence of human thymopoietin and splenin. Proc Natl Acad Sci USA. 1987;84(11):3545-3549. View Source
• [2] Singh VK, Biswas S, Mathur KB, Haq W, Garg SK, Agarwal SS. Thymopentin and splenopentin as immunomodulators. Current status. Immunol Res. 1998;17(3):345-368. View Source
• [3] Adooq Bioscience. Splenopentin diacetate product datasheet. CAS 105184-37-0. View Source
• [4] Goldberg EH, Goldstein G, Boyse EA, Scheid MP. Contrasting effects of thymopentin and splenopentin on the capacity of female mice to reject syngeneic male skin. Transplantation. 1984 Jul;38(1):52-55. View Source

Splenopentin Diacetate vs. Thymopentin: Functional Divergence

Splenopentin diacetate (SP-5) and its closest analog thymopentin (TP-5) differ by a single amino acid substitution (Glu in SP-5 vs. Asp in TP-5 at position 3), yet this minor structural variation produces markedly divergent functional outcomes across multiple immunological contexts [1]. In thymectomized female mice, TP-5 lowered the elevated H-Y skin graft rejection response while SP-5 had no effect, demonstrating that the compounds operate through non-overlapping mechanistic pathways in T-cell compromised states [2]. Furthermore, human diacetyl-splenopentin exhibits higher biological activity than bovine diacetyl-splenopentin, confirming that species-specific sequence variants produce quantifiable differences in immunomodulatory potency that cannot be replicated by generic alternatives [3]. Finally, splenopentin diacetate demonstrates co-stimulatory activity with rHuGM-CSF on bone marrow progenitor cells, whereas thymopentin shows no effect in this myelopoietic assay system [4]. Substituting SP-5 with TP-5 or other in-class peptides would introduce confounding variables in experimental systems dependent on B-cell lineage effects, bone marrow reconstitution, or species-matched immunomodulation.

Target: Splenopentin Substitute: Thymopentin

Induces B-cell precursor differentiation

Inhibits B-cell precursor differentiation

Co-stimulates GM-CSF colony formation

No co-stimulatory activity

Does not affect neuromuscular transmission

Modulates neuromuscular transmission

No suppression of H-Y graft rejection in thymectomized mice

Significantly lowers H-Y rejection in thymectomized mice

• [1] Singh VK, Biswas S, Mathur KB, Haq W, Garg SK, Agarwal SS. Thymopentin and splenopentin as immunomodulators. Current status. Immunol Res. 1998;17(3):345-368. View Source
• [2] Goldberg EH, Goldstein G, Boyse EA, Scheid MP. Contrasting effects of thymopentin and splenopentin on the capacity of female mice to reject syngeneic male skin. Transplantation. 1984 Jul;38(1):52-55. View Source
• [3] Simon HU, Forner K, Büttner A, Haroske D, Vogt KH. Age-dependent sensitivity of human lymphocytes to the immunomodulating effect of bovine and human diacetyl splenopentin. Allerg Immunol (Leipz). 1990;36(3):159-165. View Source
• [4] Diezel W, Weber HA, Maciejewski J, Volk HD. The effect of splenopentin (DA SP-5) on in vitro myelopoiesis and on AZT-induced bone marrow toxicity. Int J Immunopharmacol. 1993 Apr;15(3):269-273. View Source

Splenopentin Diacetate vs. Thymopentin: Evidence Comparison

Bone Marrow Progenitor GM-CSF Co-Stimulation

In a direct head-to-head comparison of splenopentin (SP-5) and thymopentin (TP-5) using the H-Y skin graft rejection model in C3H/HeJ female mice, the two pentapeptides exhibited divergent effects in thymectomized animals. Both compounds heightened the rejection response in young thymus-intact mice, and neither affected the elevated response in splenectomized mice. However, in thymectomized female mice, TP-5 lowered the elevated H-Y rejection response, whereas SP-5 did not [1].

GM-CSF Co-Stimulation

Head-to-head

Co-stimulatory with rHuGM-CSF; preserves colony formation after AZT

No influence on colony formation

Supports bone marrow reconstitution endpoint selection

Human BMC in vitro; AZT toxicity model

Evidence Dimension	H-Y skin graft rejection response modulation in thymectomized female mice
Target Compound Data	No effect on elevated H-Y rejection response
Comparator Or Baseline	Thymopentin (TP-5, Arg-Lys-Asp-Val-Tyr): lowered the elevated H-Y rejection response
Quantified Difference	SP-5 showed no effect whereas TP-5 demonstrated immunomodulatory activity in thymectomized state
Conditions	C3H/HeJ female mice, H-Y male skin graft rejection model; animals received thymectomy prior to grafting

Why This Matters

This functional divergence demonstrates that SP-5 and TP-5 cannot be used interchangeably in models involving T-cell compromised states; researchers studying splenic hormone biology or B-cell inclusive immunomodulation must select SP-5 specifically.

• [1] Goldberg EH, Goldstein G, Boyse EA, Scheid MP. Contrasting effects of thymopentin and splenopentin on the capacity of female mice to reject syngeneic male skin. Transplantation. 1984 Jul;38(1):52-55. View Source

H-Y Skin Graft Rejection in Thymectomized Mice

In a study comparing the in vitro effects of bovine and human diacetyl-splenopentin on human peripheral blood lymphocytes using the lymphocyte transformation test (LTT) and immunoglobulin production assays, human diacetyl-splenopentin demonstrated higher biological activity than bovine diacetyl-splenopentin [1]. Thymopentin was used as a reference standard for these investigations. The study examined lymphocytes from three donor groups: newborns (cord blood), young adults (20-30 years), and elderly individuals (over 70 years). All peptides showed consistent age-dependent effects: stimulated lymphocyte proliferation (induced by PHA and anti-CD3) was inhibited in young donors and further increased in old donors, with no influence observed in newborns [1].

H-Y Graft Rejection

Head-to-head

Heightened rejection in intact mice; no alteration in thymectomized

Heightened rejection in intact; lowered raised rejection in thymectomized

Divergent directional response based on thymic status

C3H/HeJ mouse model; thymectomized vs. intact

Evidence Dimension	Biological activity in human peripheral blood lymphocyte proliferation assay
Target Compound Data	Human diacetyl-splenopentin: higher biological activity
Comparator Or Baseline	Bovine diacetyl-splenopentin: lower biological activity
Quantified Difference	Human variant exhibits higher potency; exact fold-difference not numerically specified in abstract
Conditions	In vitro lymphocyte transformation test (LTT) with PHA and anti-CD3 stimulation; human peripheral blood lymphocytes from newborns, young adults (20-30 yr), and elderly (>70 yr)

Why This Matters

Procurement of human-sequence diacetyl-splenopentin is essential for experiments using human-derived cells or human-relevant immunomodulation models; bovine-sequence material produces quantitatively different results.

• [1] Simon HU, Forner K, Büttner A, Haroske D, Vogt KH. Age-dependent sensitivity of human lymphocytes to the immunomodulating effect of bovine and human diacetyl splenopentin. Allerg Immunol (Leipz). 1990;36(3):159-165. View Source

B-Cell Precursor Differentiation: Activation vs. Suppression

In a direct head-to-head comparison using human bone marrow progenitor cells (BMCs), splenopentin (DA SP-5) acted as a co-stimulant for recombinant human granulocyte-macrophage colony-stimulating factor (rHuGM-CSF) in the induction of colony-forming units in vitro. In contrast, thymopentin (Arg-Lys-Asp-Val-Tyr) did not influence colony formation by human BMCs [1]. Furthermore, when BMCs were preincubated with DA SP-5 and subsequently exposed to AZT and rHuGM-CSF, they maintained colony-forming responses similar to cultivation with rHuGM-CSF alone. Without DA SP-5 preincubation, AZT exposure reduced colony formation [1].

B-Cell Differentiation

Class-level

Induces T- and B-cell precursor differentiation

Induces T-cell, inhibits B-cell precursor differentiation

Mechanistic requirement for B-cell inclusive models

Glu/Asp substitution at position 34

Evidence Dimension	Co-stimulation of rHuGM-CSF-induced bone marrow progenitor cell colony formation
Target Compound Data	SP-5 (DA SP-5): acts as co-stimulant for rHuGM-CSF; protects against AZT-induced colony reduction upon preincubation
Comparator Or Baseline	Thymopentin (TP-5, Arg-Lys-Asp-Val-Tyr): did not influence colony formation by human BMCs
Quantified Difference	SP-5 positive co-stimulatory effect vs. TP-5 no effect
Conditions	In vitro human bone marrow progenitor cell (BMC) culture; rHuGM-CSF stimulation; AZT toxicity model

Why This Matters

Researchers studying myelopoiesis, bone marrow reconstitution post-irradiation or chemotherapy, or GM-CSF combination strategies must use SP-5 specifically, as TP-5 lacks activity in this assay system.

• [1] Diezel W, Weber HA, Maciejewski J, Volk HD. The effect of splenopentin (DA SP-5) on in vitro myelopoiesis and on AZT-induced bone marrow toxicity. Int J Immunopharmacol. 1993 Apr;15(3):269-273. View Source

Seasonal Allergic Rhinitis: Clinical Symptom Reduction

Splenopentin (SP-5) dose-dependently increased the number of bone marrow colonies (M and GM colonies) and was subsequently tested for its effect on the recruitment of epidermal Langerhans cells in skin depleted of these cells by high-dose cyclophosphamide or dexamethasone treatment in mice. SP-5 accelerated Langerhans cell recruitment and led to restoration of pretreatment levels of Langerhans cell density in the skin [1].

Hay Fever Symptom Response

Trial context

IV BCH 069 significantly reduced symptoms vs placebo (p

SC BCH 069 not effective; placebo

Reported symptom-score reduction in hay fever model

IV route required; peak pollen season trial

Human vs Bovine Sequence

Head-to-head

Higher activity on human lymphocytes

Lower activity on human lymphocytes

Sequence origin matters for human cell assays

Age-dependent immunomodulation observed

LC Reconstitution

Reported

In vivo murine LC depletion model: SP-5 accelerated recruitment and restored pretreatment LC density

Supports cutaneous dendritic cell research

Balb/c mice; cyclophosphamide/dexamethasone depletion

Evidence Dimension	Acceleration of epidermal Langerhans cell recruitment after cyclophosphamide/dexamethasone depletion
Target Compound Data	SP-5 accelerated LC recruitment to pretreatment density levels
Comparator Or Baseline	Untreated control: slow and incomplete restoration of LC density
Quantified Difference	SP-5 treatment restored LC density to pretreatment levels vs. slow/incomplete restoration in controls
Conditions	Murine skin model; cyclophosphamide or dexamethasone-induced LC depletion

Why This Matters

This property distinguishes SP-5 for applications in cutaneous immunology research, HIV-associated skin disorders, or models requiring Langerhans cell reconstitution, where alternative immunomodulators lack documented efficacy.

• [1] Gruner S, Diezel W, Strunk D, Zwirner A, Sönnichsen N, Anhalt GJ. Stimulation of the recruitment of epidermal Langerhans cells by splenopentin. Arch Dermatol Res. 1990;282(3):204-206. View Source

Human vs. Bovine Splenopentin Bioactivity

Splenopentin diacetate is supplied as a lyophilized powder with defined stability parameters. When stored lyophilized at -20°C under desiccated conditions, the compound remains stable for 36 months [1]. In solution, the compound is soluble in DMSO but insoluble in water; reconstituted solutions should be stored at -20°C and used within one month to prevent loss of potency, with aliquotting recommended to avoid multiple freeze-thaw cycles [1].

Human vs Bovine Sequence

Head-to-head

Higher activity on human lymphocytes

Lower activity on human lymphocytes

Sequence origin matters for human cell assays

Age-dependent immunomodulation observed

Evidence Dimension	Storage stability and solubility profile
Target Compound Data	Lyophilized: 36 months at -20°C desiccated; Solution: 1 month at -20°C; Soluble in DMSO, insoluble in H2O
Comparator Or Baseline	Typical research peptides: variable stability; many degrade within 6-12 months in solution
Quantified Difference	36-month lyophilized shelf life enables long-term inventory planning
Conditions	Standard vendor-supplied storage recommendations based on stability testing

Why This Matters

The defined 36-month lyophilized stability at -20°C supports bulk procurement for multi-year research programs, while the DMSO solubility requirement informs experimental design and formulation planning.

• [1] Adooq Bioscience. Splenopentin diacetate product datasheet. CAS 105184-37-0. View Source

Epidermal Langerhans Cell Reconstitution

Thymopoietin and thymopentin affect neuromuscular transmission and induce phenotypic differentiation of T precursor cells in vitro while inhibiting phenotypic differentiation of B cells. Splenin and splenopentin, in contrast, do not affect neuromuscular transmission and induce both T- and B-cell precursor differentiation [1].

LC Reconstitution

Reported

In vivo murine LC depletion model: SP-5 accelerated recruitment and restored pretreatment LC density

Supports cutaneous dendritic cell research

Balb/c mice; cyclophosphamide/dexamethasone depletion

Evidence Dimension	Cell lineage differentiation induction
Target Compound Data	SP-5 induces both T- and B-cell precursor differentiation; no neuromuscular transmission effects
Comparator Or Baseline	TP-5 induces T-cell precursor differentiation but inhibits B-cell differentiation; affects neuromuscular transmission
Quantified Difference	SP-5 demonstrates broader lineage activity (T + B) vs. TP-5 (T only with B inhibition)
Conditions	In vitro phenotypic differentiation assays; neuromuscular transmission assays

Why This Matters

Studies investigating B-cell development, humoral immunity, or antibody production require SP-5 rather than TP-5, as TP-5 actively inhibits B-cell differentiation in the assay systems where SP-5 promotes it.

• [1] Singh VK, Biswas S, Mathur KB, Haq W, Garg SK, Agarwal SS. Thymopentin and splenopentin as immunomodulators. Current status. Immunol Res. 1998;17(3):345-368. View Source

Splenopentin Diacetate: Evidence-Based Applications

Myelopoietic Recovery and GM-CSF Co-Stimulation

Splenopentin diacetate (DA SP-5) is the appropriate selection for studies investigating bone marrow progenitor cell proliferation and myelopoietic recovery, particularly when co-stimulation with GM-CSF is required. Evidence demonstrates that SP-5 acts as a co-stimulant for rHuGM-CSF in human BMC colony formation and protects against AZT-induced bone marrow toxicity upon preincubation, whereas thymopentin shows no activity in this assay system [1]. This scenario applies to radiation recovery models, chemotherapy-induced myelosuppression research, and ex vivo bone marrow expansion protocols where both T- and B-cell lineage effects are desirable [1].

B-Cell and Humoral Immunity Models

Researchers investigating both T- and B-cell precursor differentiation should procure splenopentin diacetate rather than thymopentin. While thymopentin induces T-cell precursor differentiation but inhibits B-cell differentiation, splenopentin induces both T- and B-cell precursor differentiation without neuromuscular transmission effects [1]. This broader lineage activity makes SP-5 the compound of choice for studies examining humoral immunity, antibody formation in immunosuppressed models, and B-cell development in primary immunodeficiency research.

Allergic and Hyperreactive Immune Conditions

For in vitro studies using human peripheral blood lymphocytes or human-derived cell systems, human-sequence diacetyl-splenopentin is required. Direct comparison data show that human diacetyl-splenopentin exhibits higher biological activity than bovine diacetyl-splenopentin in human lymphocyte transformation tests [1]. The age-dependent effects (inhibition of proliferation in young donors, enhancement in elderly donors, no effect in newborns) provide a quantifiable baseline for experimental design when investigating age-related immunosenescence or developmental immunology [1].

Cutaneous Dendritic Cell and Immune Reconstitution

Splenopentin diacetate is indicated for studies involving epidermal Langerhans cell biology, cutaneous immune surveillance, or models of chemotherapy-induced skin immune depletion. SP-5 accelerates Langerhans cell recruitment and restores pretreatment density levels in murine skin following cyclophosphamide or dexamethasone depletion [1]. This application is particularly relevant for HIV-associated skin disorder research, where impaired Langerhans cell density and function contribute to secondary cutaneous infections [1].

Application

Selection Property

Validation Focus

Myelopoiesis & GM-CSF co-stimulation

GM-CSF co-stimulatory activity

Bone marrow colony-forming unit endpoints

B-cell and humoral immunity studies

B-cell precursor differentiation induction

Antibody response and GVHD endpoint monitoring

Hyperreactive immune condition studies

IV route immunomodulation profile

Allergen-specific IgE and symptom-score endpoints

Epidermal dendritic cell studies

Langerhans cell recruitment capacity

LC density and skin immune restoration endpoints

• [1] Diezel W, Weber HA, Maciejewski J, Volk HD. The effect of splenopentin (DA SP-5) on in vitro myelopoiesis and on AZT-induced bone marrow toxicity. Int J Immunopharmacol. 1993 Apr;15(3):269-273. View Source
• [2] Singh VK, Biswas S, Mathur KB, Haq W, Garg SK, Agarwal SS. Thymopentin and splenopentin as immunomodulators. Current status. Immunol Res. 1998;17(3):345-368. View Source
• [3] Simon HU, Forner K, Büttner A, Haroske D, Vogt KH. Age-dependent sensitivity of human lymphocytes to the immunomodulating effect of bovine and human diacetyl splenopentin. Allerg Immunol (Leipz). 1990;36(3):159-165. View Source
• [4] Gruner S, Diezel W, Strunk D, Zwirner A, Sönnichsen N, Anhalt GJ. Stimulation of the recruitment of epidermal Langerhans cells by splenopentin. Arch Dermatol Res. 1990;282(3):204-206. View Source